Cas no 850349-42-7 (Methyl imidazo[1,2-a]pyrazine-8-carboxylate)

• Product Name: Methyl imidazo[1,2-a]pyrazine-8-carboxylate
• CAS No: 850349-42-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD07779193
• CID: 1081620
• PubChem ID: 17749961
• Update Time: 2025-05-26

Methyl imidazo[1,2-a]pyrazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl imidazo[1,2-a]pyrazine-8-carboxylate
• 3H-IMIDAZO[1,2-A]PYRAZINE-8-CARBOXYLIC ACID METHYL ESTER
• ethyl imidazo[12-a]pyrazine-8-carboxylate
• IMIDAZO[1,2-A]PYRAZINE-8-CARBOXYLIC ACID METHYL ESTER
• FD7091
• Methyl imidazo[1,2-a]pyrazine-8-carboxylate (ACI)
• CS-0088169
• AS-49287
• 850349-42-7
• MFCD07779193
• SCHEMBL3522370
• DB-076216
• AKOS006284407
• DTXSID60590119

• MDL： MFCD07779193
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-7-10-3-5-11(7)4-2-9-6/h2-5H,1H3
• InChI Key： MMKXAIFWQDIXBH-UHFFFAOYSA-N
• SMILES： O=C(C1C2N(C=CN=2)C=CN=1)OC

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.33
• Refractive Index: 1.629
• PSA: 56.49000
• LogP: 0.51590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl imidazo[1,2-a]pyrazine-8-carboxylate

Recent Advances in the Study of Methyl imidazo[1,2-a]pyrazine-8-carboxylate (CAS: 850349-42-7) and Its Applications in Chemical Biology and Medicine

Methyl imidazo[1,2-a]pyrazine-8-carboxylate (CAS: 850349-42-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the imidazopyrazine family, which is known for its diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of Methyl imidazo[1,2-a]pyrazine-8-carboxylate make it a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and exploring its biological activities in various disease models.

One of the key areas of research involving Methyl imidazo[1,2-a]pyrazine-8-carboxylate is its role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic methodologies to produce this compound with high yield and purity, enabling its use in further chemical modifications. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis of Methyl imidazo[1,2-a]pyrazine-8-carboxylate using a copper-catalyzed cyclization reaction, which significantly improved the scalability and cost-effectiveness of the process. This advancement has opened new avenues for the large-scale production of derivatives with enhanced biological activity.

In addition to its synthetic utility, Methyl imidazo[1,2-a]pyrazine-8-carboxylate has shown promising biological activities in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound exhibits potent inhibitory effects against certain kinases involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to identify the binding interactions between Methyl imidazo[1,2-a]pyrazine-8-carboxylate and the target kinases, providing valuable insights into its mechanism of action. These findings suggest that this compound could serve as a lead structure for the development of new kinase inhibitors with potential applications in oncology.

Another significant development in the study of Methyl imidazo[1,2-a]pyrazine-8-carboxylate is its potential use in drug delivery systems. A research team from the University of Cambridge reported in Advanced Drug Delivery Reviews (2023) that this compound can be conjugated with nanoparticles to enhance the targeted delivery of therapeutic agents to specific tissues. The study highlighted the compound's ability to improve the stability and bioavailability of drug payloads, thereby increasing their therapeutic efficacy. This innovative approach could pave the way for the development of more effective and less toxic treatments for various diseases.

Despite these promising advancements, challenges remain in the clinical translation of Methyl imidazo[1,2-a]pyrazine-8-carboxylate-based therapies. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed through further research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into this compound. Future studies should focus on optimizing its chemical structure, exploring its interactions with biological targets, and evaluating its efficacy in animal models and clinical trials.

In conclusion, Methyl imidazo[1,2-a]pyrazine-8-carboxylate (CAS: 850349-42-7) represents a versatile and promising compound in the field of chemical biology and medicine. Recent research has highlighted its synthetic accessibility, biological activities, and potential applications in drug delivery. As scientists continue to unravel its full potential, this compound may emerge as a key player in the development of next-generation therapeutics. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of the field and the improvement of patient outcomes.